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Compound of Interest

Compound Name: 7-Tridecanone

Cat. No.: B047724 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents is a paramount laboratory practice. This document provides a

comprehensive, step-by-step guide for the proper disposal of 7-Tridecanone, ensuring the

safety of laboratory personnel and compliance with environmental regulations.

Hazard Assessment and Safety Precautions
Before handling 7-Tridecanone, it is crucial to be aware of its potential hazards. While some

sources may indicate minimal health risks, others classify it as an irritant and an environmental

hazard. Therefore, it is imperative to adopt a conservative approach to safety.

Key Hazards:

Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1]

Respiratory Irritation: May cause respiratory irritation.[1]

Environmental Hazard: Some safety data sheets (SDS) indicate that it is very toxic to aquatic

life with long-lasting effects.[2][3]

Immediate Safety Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat.
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Ventilation: Handle 7-Tridecanone in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of dust or vapors.[4]

Avoid Contact: Prevent contact with skin, eyes, and clothing. In case of contact, rinse the

affected area thoroughly with water.[4]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of 7-Tridecanone.

Property Value

Appearance Solid

Melting Point 30 - 32.5 °C

Boiling Point 264 °C

Flash Point >113.00 °C (closed cup)

Relative Density 0.825 g/cm³ at 25 °C

Molecular Formula C₁₃H₂₆O

Molecular Weight 198.34 g/mol

Source: ChemicalBook Safety Data Sheet, PubChem[1][4]

Step-by-Step Disposal Protocol
The proper disposal of 7-Tridecanone must be conducted in accordance with federal, state,

and local regulations. The following protocol provides a general guideline for its disposal as a

hazardous chemical waste.

Experimental Protocol for Disposal:

Waste Identification and Segregation:

Treat all 7-Tridecanone waste, including unused product and contaminated materials, as

hazardous chemical waste.
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Do not mix 7-Tridecanone waste with other chemical waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.

Containment and Labeling:

Place solid 7-Tridecanone waste in a designated, leak-proof, and sealable container.

For small spills, sweep up the solid material and place it into a suitable, closed container

for disposal.[2][4][5]

Clearly label the waste container with "Hazardous Waste," the full chemical name "7-
Tridecanone," and any other information required by your institution.

Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area away from incompatible materials.

Ensure the storage area is cool and dry.[4]

Arranging for Professional Disposal:

Contact your institution's EHS office or a licensed hazardous waste disposal contractor to

arrange for pickup and disposal.

It is illegal and unsafe to dispose of chemical waste in the regular trash or down the drain.

[6][7] Even small amounts of chemicals can pose a significant environmental risk.

Decontamination of Empty Containers:

Empty 7-Tridecanone containers must be properly decontaminated before disposal.

Triple rinse the container with a suitable solvent (e.g., acetone or ethanol).

Collect the rinsate as hazardous waste.

After triple rinsing and allowing the container to air-dry in a fume hood, deface the original

label and dispose of the container according to your institution's guidelines for
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decontaminated chemical containers.[8]

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 7-Tridecanone.

Identify 7-Tridecanone Waste
(Unused product, spills, contaminated items)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat) Is the original container empty?

Is it a spill?

Sweep up solid material

Yes

Place in a sealed, labeled
Hazardous Waste Container

No (Unused Product)

Store hazardous waste in a
designated, secure area

Triple rinse with appropriate solvent

Yes

Collect rinsate as hazardous waste

Deface label and dispose of
empty container as per EHS guidelines

Contact EHS for professional disposal
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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